Cas no 1804483-10-0 (3-Methyl-5-nitro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde)

3-Methyl-5-nitro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde is a specialized pyridine derivative featuring a nitro group, trifluoromethoxy substituent, and an aldehyde functional group at the 4-position. This compound is of significant interest in pharmaceutical and agrochemical research due to its versatile reactivity, particularly in heterocyclic synthesis and as a building block for complex molecular frameworks. The presence of electron-withdrawing groups enhances its utility in nucleophilic substitution and condensation reactions. Its structural features, including the trifluoromethoxy moiety, contribute to improved metabolic stability and lipophilicity, making it valuable in the design of bioactive compounds. The compound is typically handled under controlled conditions due to its reactive aldehyde group.

3-Methyl-5-nitro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde structure

1804483-10-0 structure

Product Name:3-Methyl-5-nitro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde

CAS No:1804483-10-0

MF:C₈H₅F₃N₂O₄

MW:250.131512403488

CID:4841729

Update Time:2025-05-25

3-Methyl-5-nitro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 3-Methyl-5-nitro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde
- Inchi： 1S/C8H5F3N2O4/c1-4-5(3-14)6(13(15)16)2-12-7(4)17-8(9,10)11/h2-3H,1H3
- InChI Key： DJJOBMZHTWZONB-UHFFFAOYSA-N
- SMILES： FC(OC1C(C)=C(C=O)C(=CN=1)[N+](=O)[O-])(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 304
XLogP3: 2
Topological Polar Surface Area: 85

3-Methyl-5-nitro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029084047-1g	3-Methyl-5-nitro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde	1804483-10-0	97%	1g	$1,490.00	2022-04-02

3-Methyl-5-nitro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde Related Literature

1. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
2. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
4. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
5. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694

Additional information on 3-Methyl-5-nitro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde

3-Methyl-5-nitro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS No: 1804483-10-0)

The compound 3-Methyl-5-nitro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS No: 1804483-10-0) is a highly specialized organic compound with significant applications in various fields of chemistry and material science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a methyl group, a nitro group, a trifluoromethoxy group, and an aldehyde functional group. The combination of these substituents imparts distinctive chemical properties, making it a valuable molecule for research and industrial applications.

Recent studies have highlighted the potential of 3-Methyl-5-nitro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde in the development of advanced materials. For instance, researchers have explored its role in the synthesis of novel polymers with enhanced thermal stability and mechanical properties. The presence of the trifluoromethoxy group contributes to the molecule's high electron-withdrawing ability, which is crucial for stabilizing reactive intermediates during polymerization processes. This has opened new avenues for its application in high-performance polymers used in aerospace and automotive industries.

In addition to material science, this compound has shown promise in pharmaceutical research. The aldehyde functional group and the nitro substituent provide opportunities for selective chemical modifications, enabling the creation of bioactive molecules with potential therapeutic applications. Recent findings suggest that derivatives of 3-Methyl-5-nitro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde may exhibit anti-inflammatory and anti-cancer properties. These discoveries underscore the importance of this compound as a building block for drug discovery.

The synthesis of 3-Methyl-5-nitro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have optimized synthetic routes by incorporating advanced catalytic systems and green chemistry principles. These advancements not only enhance the efficiency of production but also reduce environmental impact, aligning with global sustainability goals.

Furthermore, the electronic properties of this compound make it an attractive candidate for use in electronic devices. Studies have demonstrated that thin films prepared from this compound exhibit excellent electrical conductivity and optical properties, making them suitable for applications in organic electronics, such as flexible displays and photovoltaic cells. The integration of 3-Methyl-5-nitro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde into these technologies could pave the way for next-generation electronic devices with improved performance and energy efficiency.

The versatility of 3-Methyl-5-nitro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde is further evident in its use as a precursor for other complex organic molecules. Its ability to undergo various types of chemical reactions, including nucleophilic additions, condensations, and cyclizations, makes it an invaluable tool in organic synthesis. Recent research has focused on leveraging these reactivity patterns to design novel heterocyclic compounds with tailored functionalities.

In conclusion, 3-Methyl-5-nitro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS No: 1804483